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Compound of Interest

Compound Name: L-Threonine-13C4,15N,d5

Cat. No.: B12057463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the certificate of analysis for L-Threonine-

¹³C₄,¹⁵N,d₅, a stable isotope-labeled amino acid crucial for a range of applications in research

and drug development. This document outlines the key quality parameters, the analytical

methodologies used to determine them, and a generalized workflow for the certification

process. L-Threonine-¹³C₄,¹⁵N,d₅ serves as an internal standard in quantitative analyses by

Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or

Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2][3] Its applications are prominent in

metabolic research, proteomic studies, and pharmacokinetic analyses.

Data Presentation: Summary of Quantitative
Specifications
The following table summarizes the typical quantitative data found on a certificate of analysis

for L-Threonine-¹³C₄,¹⁵N,d₅, compiled from various suppliers. These specifications are critical

for ensuring the accuracy and reproducibility of experimental results.
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Parameter Specification

Chemical Formula ¹³C₄H₄¹⁵ND₅O₃

Molecular Weight 129.11 g/mol

Chemical Purity (CP) ≥ 95%[4][5]

Isotopic Enrichment

¹³C ≥ 98-99 atom %[6]

¹⁵N ≥ 98 atom %[6]

Deuterium (D) ≥ 98 atom %

Physical Appearance Solid

Storage Temperature Room Temperature[7]

Experimental Protocols
The accurate determination of the quality parameters listed above relies on sophisticated

analytical techniques. The following are detailed methodologies for the key experiments

typically cited in a certificate of analysis for stable isotope-labeled compounds.

Determination of Chemical and Isotopic Purity by Mass
Spectrometry
Mass spectrometry is a primary technique for confirming the molecular weight and assessing

the isotopic enrichment of L-Threonine-¹³C₄,¹⁵N,d₅.

Sample Preparation: A small, accurately weighed sample of the labeled threonine is

dissolved in a suitable solvent, such as a mixture of water and a volatile organic solvent like

acetonitrile or methanol, to a known concentration.

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap mass spectrometer, coupled with an appropriate ionization source (e.g.,

Electrospray Ionization - ESI) is used.
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Data Acquisition: The instrument is calibrated using a known standard. The sample solution

is then introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the

molecular ions is measured.

Data Analysis: The resulting mass spectrum is analyzed to confirm the presence of the

desired isotopologues. The relative intensities of the peaks corresponding to the fully labeled

species and any residual unlabeled or partially labeled species are used to calculate the

isotopic enrichment. Chemical purity is assessed by detecting and quantifying any impurity

peaks in the spectrum.

A study has reported a GC/MS method for the simultaneous measurement of ¹³C and ¹⁵N

isotopic enrichments of threonine.[8] This method has demonstrated good long-term

reproducibility and intra-day repeatability.[8]

Structural Confirmation and Purity by Nuclear Magnetic
Resonance (NMR) Spectroscopy
NMR spectroscopy is employed to confirm the molecular structure and assess the position-

specific incorporation of the stable isotopes.

Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., D₂O) to a

concentration suitable for NMR analysis.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired. The absence of signals in the ¹H

spectrum at positions expected to be deuterated, and the presence of signals in the ¹³C

spectrum, confirm the isotopic labeling.

Data Analysis: The chemical shifts, coupling constants, and integration of the observed

signals are compared to reference spectra of unlabeled L-Threonine to confirm the structural

integrity of the molecule. The high isotopic purity of the material leads to reliable results.[6]
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The following diagram illustrates the generalized workflow for the quality control and generation

of a certificate of analysis for a stable isotope-labeled compound.
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Caption: Workflow for the generation of a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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